Cas no 341513-46-0 ((1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol
• CAS No: 341513-46-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6051367
• PubChem ID: 95999878
• Update Time: 2025-06-13

(1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol
• EN300-1147319
• 341513-46-0

• Inchi： 1S/C12H11N3O/c13-15-14-8-12(16)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,16H,8H2/t12-/m0/s1
• InChI Key： IRMQUDWYRONINE-LBPRGKRZSA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol

Introduction to (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol (CAS No. 341513-46-0)

(1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol, identified by its CAS number 341513-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a naphthalene ring substituted with an azido group and an enantiomerically pure ethyl alcohol moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules. The presence of the azido functional group provides a versatile handle for further chemical transformations, while the stereochemical purity of the (1R) configuration ensures predictable reactivity in subsequent synthetic steps.

The structural motif of (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol is particularly intriguing due to its potential applications in drug discovery and molecular recognition. The naphthalenyl group, known for its aromatic stability and electronic properties, can serve as a scaffold for designing bioactive molecules with enhanced binding affinity and selectivity. Meanwhile, the azido group is a well-documented reagent in organic synthesis, facilitating nucleophilic substitution reactions, cycloadditions, and other transformations that are crucial for constructing intricate molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of enantiopure intermediates in the development of novel therapeutics. The (1R) configuration of (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol ensures that any derivatives synthesized from this compound will exhibit predictable stereoselectivity, which is critical for achieving optimal pharmacological activity. This has led to increased interest in leveraging such chiral auxiliaries and building blocks for the synthesis of enantiomerically pure drugs that target specific biological pathways with high efficacy.

In the context of modern drug design, the utility of (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol extends beyond its role as a mere intermediate. The compound's ability to undergo selective functionalization allows chemists to tailor its structure for various applications, including the development of probes for biochemical assays and ligands for receptor-based therapies. For instance, researchers have explored its potential as a precursor in the synthesis of naphthalene-based inhibitors targeting enzymes involved in inflammatory responses and cancer progression.

The azido group's reactivity also makes it an attractive feature for constructing bioconjugates, where it can be used to link therapeutic agents to targeting moieties or imaging agents. This approach has been particularly useful in the field of immunotherapy, where antibodies or small molecules functionalized with azido groups can be coupled to cytotoxic payloads or radionuclides via click chemistry reactions. Such conjugates have shown promise in preclinical studies for treating solid tumors and hematological malignancies.

From a synthetic chemistry perspective, (1R)-2-azido-1-(naphthalen-2-yl)ethan-1-ol exemplifies the growing trend toward using multifunctional building blocks that streamline complex synthetic routes. The integration of stereocontrol, heterocyclic motifs, and reactive handles into a single molecule allows for more efficient access to pharmacologically relevant compounds compared to traditional step-by-step syntheses. This has implications not only for drug discovery but also for materials science, where similar principles are applied to design functional polymers and supramolecular assemblies.

Current research efforts are focused on expanding the chemical space accessible through derivatives of (1R)-2-azido-1-(naphthalen-2-y)ethan-l -ol. By exploring different substitution patterns on the naphthalene ring or introducing additional functional groups, scientists aim to uncover novel bioactivities that could lead to breakthroughs in treating neglected diseases or addressing unmet medical needs. Collaborative initiatives between academia and industry are further accelerating these endeavors by combining computational modeling with high-throughput screening techniques.

The versatility of this compound also extends to its role as a reference standard or analytical tool in quality control processes. Its well-defined structure and purity make it an ideal candidate for method development in chromatography and spectroscopy, ensuring that other compounds derived from it can be accurately characterized and quantified. This level of precision is essential for regulatory compliance and ensuring consistency across different batches of pharmaceutical products.

Looking ahead, the continued exploration of derivatives based on (1R)-2 azid o -l -(napht ha len - 2 - y l )e than - 1 - ol is expected to yield innovative solutions across multiple disciplines. Whether used as a starting material for drug development or as a component in advanced materials engineering, this compound represents a cornerstone of modern chemical innovation. Its unique combination of structural features positions it as a key player in shaping future advancements both within academia and industry.